Ethyl 2,6-difluoro-3-methoxyphenylacetate
Overview
Description
Ethyl 2,6-difluoro-3-methoxyphenylacetate (EFMA) is a compound belonging to the family of fluoroacetates, which are known for their unique properties and applications. It is a colorless liquid with a sweet odor, and is soluble in most organic solvents. EFMA has been studied extensively for its potential use in various applications, including as a synthetic intermediate in organic synthesis and as a pharmaceutical agent.
Mechanism Of Action
The mechanism of action of Ethyl 2,6-difluoro-3-methoxyphenylacetate is not yet fully understood. However, it is believed that Ethyl 2,6-difluoro-3-methoxyphenylacetate acts as an inhibitor of enzymes involved in the metabolism of fluoroacetates. In addition, Ethyl 2,6-difluoro-3-methoxyphenylacetate is thought to bind to proteins involved in the metabolism of fluoroacetates, which may lead to the inhibition of their activity.
Biochemical And Physiological Effects
Ethyl 2,6-difluoro-3-methoxyphenylacetate has been studied for its potential biochemical and physiological effects. Studies have shown that Ethyl 2,6-difluoro-3-methoxyphenylacetate can inhibit the activity of enzymes involved in the metabolism of fluoroacetates, and can also bind to proteins involved in the metabolism of fluoroacetates. In addition, Ethyl 2,6-difluoro-3-methoxyphenylacetate has been shown to have an inhibitory effect on the activity of certain enzymes involved in the metabolism of other compounds, such as amino acids and carbohydrates.
Advantages And Limitations For Lab Experiments
The advantages of using Ethyl 2,6-difluoro-3-methoxyphenylacetate in laboratory experiments include its availability, low cost, and low toxicity. In addition, Ethyl 2,6-difluoro-3-methoxyphenylacetate is relatively easy to synthesize, and its effects can be easily studied using a variety of techniques. The main limitation of using Ethyl 2,6-difluoro-3-methoxyphenylacetate in laboratory experiments is its lack of specificity, as it can affect the activity of enzymes involved in the metabolism of various compounds.
Future Directions
The potential future directions for the use of Ethyl 2,6-difluoro-3-methoxyphenylacetate in scientific research include further studies of its biochemical and physiological effects, as well as its potential use in the development of new drugs and therapies. In addition, Ethyl 2,6-difluoro-3-methoxyphenylacetate could be used in the development of new methods for the detection of certain compounds, and as a tool for the study of enzyme inhibition. Ethyl 2,6-difluoro-3-methoxyphenylacetate could also be used in the study of the metabolic pathways of fluoroacetates, and as a tool for the study of the pharmacological effects of fluoroacetates on the body. Finally, Ethyl 2,6-difluoro-3-methoxyphenylacetate could be used as a synthetic intermediate in organic synthesis, and as a reagent for the detection of certain compounds.
Scientific Research Applications
Ethyl 2,6-difluoro-3-methoxyphenylacetate has been studied extensively for its potential use in various scientific research applications. It has been used as a synthetic intermediate in organic synthesis, as a pharmaceutical agent, and as a reagent for the detection of certain compounds. In addition, Ethyl 2,6-difluoro-3-methoxyphenylacetate has been used as a substrate for the study of the metabolism of fluoroacetates, and as a tool for the study of enzyme inhibition. Ethyl 2,6-difluoro-3-methoxyphenylacetate has also been used in the study of the pharmacological effects of fluoroacetates, and as a tool for studying the effects of fluoroacetates on the body.
properties
IUPAC Name |
ethyl 2-(2,6-difluoro-3-methoxyphenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F2O3/c1-3-16-10(14)6-7-8(12)4-5-9(15-2)11(7)13/h4-5H,3,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCJJRUYHWNWHIR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=C(C=CC(=C1F)OC)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12F2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2,6-difluoro-3-methoxyphenylacetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-(3-trifluoromethoxybenzyl)-1H-pyrazole](/img/structure/B1412889.png)
